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Compound of Interest

Compound Name: 1-Azidooctane

Cat. No.: B1266841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety precautions, handling procedures,

and disposal methods for 1-Azidooctane. Organic azides are energetic compounds that

require careful management to mitigate risks of explosion and toxicity. This document outlines

the essential data, experimental protocols, and safety workflows to ensure the safe use of 1-
Azidooctane in a research and development setting.

Hazard Identification and Stability
1-Azidooctane is a long-chain alkyl azide. While generally more stable than smaller, low-

molecular-weight azides, it is still considered an energetic material and must be handled with

appropriate care. The primary hazards are its potential for explosive decomposition under

certain conditions and its toxicity.

General Stability of Organic Azides
Organic azides are sensitive to heat, light, friction, and shock, which can induce violent

decomposition.[1][2][3][4] The stability of an organic azide is influenced by its molecular

structure. Two key principles provide a general assessment of stability:

The Rule of Six: This rule suggests that a compound is relatively safe when the ratio of

carbon atoms to energetic functional groups (like the azide group) is six or more.[1]
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Carbon-to-Nitrogen (C/N) Ratio: For an organic azide to be considered for isolation and

storage, the number of carbon atoms should ideally be greater than the number of nitrogen

atoms.[1][2][4]

For 1-Azidooctane (C₈H₁₇N₃), the C/N ratio is 8:3, which is approximately 2.7. This falls into a

category of azides that can be synthesized and isolated but should be handled with caution

and stored appropriately.[4]

Quantitative Data
While specific experimental data on the decomposition temperature and shock sensitivity of 1-
Azidooctane is not readily available in the literature, the following table summarizes its known

physical and chemical properties. The stability data is estimated based on general principles for

alkyl azides.

Property Value

Chemical Formula C₈H₁₇N₃

Molecular Weight 155.24 g/mol

Appearance Colorless oil

Decomposition Temperature
Not specifically determined; handle with care

above room temperature.

Shock Sensitivity
Not specifically determined; presumed to be

sensitive to shock and friction.

Incompatible Materials

Strong oxidizing agents, strong acids, heavy

metals and their salts, halogenated solvents

(e.g., dichloromethane, chloroform).[1][5]

Safety Precautions and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when working with 1-Azidooctane.
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Engineering Controls
Fume Hood: All work with 1-Azidooctane must be conducted in a certified chemical fume

hood.

Blast Shield: A blast shield should be used as a primary barrier between the researcher and

the experimental setup.

Ventilation: Ensure adequate ventilation to prevent the accumulation of potentially harmful

vapors.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are required.

Hand Protection: Nitrile gloves should be worn. For tasks with a higher risk of splashing,

consider double-gloving or using heavier-duty gloves.

Body Protection: A flame-resistant laboratory coat is essential.

Hearing Protection: Should be available in case of an explosive event.

Experimental Protocols
The following are detailed experimental protocols for the synthesis and safe quenching of 1-
Azidooctane.

Synthesis of 1-Azidooctane from 1-Bromooctane
This procedure should be performed on a small scale initially to establish proficiency and

assess the reaction characteristics.

Materials:

1-Bromooctane

Sodium azide (NaN₃)

Polyethylene glycol 400 (PEG-400)
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Anhydrous diethyl ether

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a 25 mL round-bottom flask, combine 1 mmol of 1-bromooctane and 1.2 mmol of sodium

azide.

Add 2.0 mL of PEG-400 to the flask.

Stir the mixture at room temperature for 3 hours.

After the reaction is complete, transfer the mixture to a separatory funnel.

Extract the product with anhydrous diethyl ether.

Wash the organic layer with deionized water to remove residual PEG-400 and unreacted

sodium azide.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure using a rotary evaporator to obtain 1-
Azidooctane as a colorless oil. The yield for this reaction is reported to be approximately

95%.

Safe Quenching and Disposal of 1-Azidooctane
(Staudinger Reduction)
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The Staudinger reduction is a mild and effective method for converting organic azides to

amines, which are generally less hazardous. This protocol can be used to quench residual 1-
Azidooctane in a reaction mixture or for its safe disposal.[2][5][6][7][8]

Materials:

1-Azidooctane

Triphenylphosphine (PPh₃)

Tetrahydrofuran (THF) or other suitable solvent

Water

Round-bottom flask

Magnetic stirrer and stir bar

Procedure:

Dissolve the 1-Azidooctane in a suitable solvent such as THF in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of triphenylphosphine to the solution with stirring. The

reaction is exothermic.

Allow the reaction mixture to warm to room temperature and stir until the evolution of

nitrogen gas ceases.

Add water to the reaction mixture to hydrolyze the intermediate iminophosphorane to 1-

octylamine and triphenylphosphine oxide.

The resulting mixture can then be worked up to isolate the amine or disposed of as a non-

azide waste stream according to institutional guidelines.

Mandatory Visualizations
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The following diagrams illustrate key logical and experimental workflows for the safe handling

of 1-Azidooctane.
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Caption: Hierarchy of safety controls for handling hazardous chemicals.
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Caption: Experimental workflow for synthesis and safe quenching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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